5-(4-methoxyphenyl)-2,2-dimethylfuran-3(2H)-one

• CAS No.: 123023-79-0
• Molecular Formula: C13H14O3
• Molecular Weight: 218.25 g/mol
• IUPAC Name: 5-(4-methoxyphenyl)-2,2-dimethylfuran-3-one
• InChI: InChI=1S/C13H14O3/c1-13(2)12(14)8-11(16-13)9-4-6-10(15-3)7-5-9/h4-8H,1-3H3
• InChI Key: YUIDPTKMBCAKSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)C=C(O1)C2=CC=C(C=C2)OC)C

Description

5-(4-methoxyphenyl)-2,2-dimethylfuran-3(2H)-one is a useful research compound. Its molecular formula is C13H14O3 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 4-hydroxy-1-(4-methoxyphenyl)-4-methylpent-2-yn-1-one (6 g, 0.027 mol) in ethanol (100 mL) diethyl amine (2.86 g, 0.027 mol) in EtOH (15 mL) was added dropwise at RT and the reaction mixture was stirred for additional 4 h. The EtOH was then removed and the mixture diluted with EtOAc (100 mL). The combined organic layers were washed with water (50 mL) and brine (20 mL), dried over Na2SO4, filtered and concentrated in vacuo to afford 5-(4-methoxyphenyl)-2,2-dimethylfuran-3(2H)-one (5.5 g, 92%).